Cas no 89505-22-6 (Pyrrolidine, 1-[4-[[4-(trifluoromethyl)phenyl]azo]phenyl]-)

• Product Name: Pyrrolidine, 1-[4-[[4-(trifluoromethyl)phenyl]azo]phenyl]-
• CAS No: 89505-22-6
• MF: C₁₇H₁₆F₃N₃
• MW: 319.32425403595
• CID: 598444
• PubChem ID: 71324624
• Update Time: 2025-04-19

Pyrrolidine, 1-[4-[[4-(trifluoromethyl)phenyl]azo]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[4-[[4-(trifluoromethyl)phenyl]azo]phenyl]-
• (4-pyrrolidin-1-ylphenyl)-[4-(trifluoromethyl)phenyl]diazene
• 1-(4-{(E)-[4-(Trifluoromethyl)phenyl]diazenyl}phenyl)pyrrolidine
• 89505-22-6
• DTXSID60754077

• Inchi： 1S/C17H16F3N3/c18-17(19,20)13-3-5-14(6-4-13)21-22-15-7-9-16(10-8-15)23-11-1-2-12-23/h3-10H,1-2,11-12H2/b22-21+
• InChI Key： USBMARHNSDSXBH-QURGRASLSA-N
• SMILES： FC(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N1CCCC1)(F)F

Computed Properties

• Exact Mass: 319.12963201g/mol
• Monoisotopic Mass: 319.12963201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 28Ų